Cas no 110766-86-4 (8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one)

• Product Name: 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• CAS No: 110766-86-4
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 1199898
• PubChem ID: 13807355
• Update Time: 2025-04-20

8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-8-methyl-
• AKOS005062061
• SCHEMBL8853748
• G51016
• 8-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• 110766-86-4
• 8-METHYL-3,5-DIHYDRO-2H-1,5-BENZOTHIAZEPIN-4-ONE
• 8-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• Z1255362717
• EN300-131856
• 8-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

• Inchi： 1S/C10H11NOS/c1-7-2-3-8-9(6-7)13-5-4-10(12)11-8/h2-3,6H,4-5H2,1H3,(H,11,12)
• InChI Key： DKKQPFYKKGRYHN-UHFFFAOYSA-N
• SMILES： S1CCC(NC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines